Cas no 64123-84-8 (4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 64123-84-8
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• CID: 1670391
• PubChem ID: 2766673
• Update Time: 2025-10-15

4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-(3-chlorophenyl)-1,2-dihydro-2-phenyl-
• Oprea1_718557
• HMS2883O11
• CHEMBL3145136
• 64123-84-8
• SCHEMBL11611298
• SMR000550531
• 4-(3-chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• AKOS005077091
• MLS001195396
• 4-(3-chlorophenyl)-2-phenyl-1H-pyrazol-3-one
• 11E-439S
• DTXSID301324383
• 4-(3-chlorophenyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C15H11ClN2O/c16-12-6-4-5-11(9-12)14-10-17-18(15(14)19)13-7-2-1-3-8-13/h1-10,17H
• InChI Key： HOWAWNVFEFCJAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CNN(C2C=CC=CC=2)C1=O

Computed Properties

• Exact Mass: 270.05613
• Monoisotopic Mass: 270.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

Introduction to 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (CAS No. 64123-84-8) and Its Emerging Applications in Chemical Biology

The compound 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one, identified by the CAS number 64123-84-8, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazolone core with substituents on both phenyl rings, has garnered attention due to its structural versatility and potential biological activities. The 3-chlorophenyl and 2-phenyl groups introduce unique electronic and steric properties, making this scaffold a valuable candidate for drug discovery and mechanistic studies.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolone derivatives in developing novel therapeutic agents. The 1,2-dihydro-3H-pyrazol-3-one moiety is particularly noteworthy for its role as a bioisostere of other pharmacophoric groups, such as carbonyl or amide functionalities. This feature allows for the design of molecules with enhanced solubility, bioavailability, and metabolic stability. In particular, the 3-chlorophenyl substituent has been shown to modulate receptor binding affinity by introducing hydrophobic interactions and electronic effects that can fine-tune pharmacological responses.

One of the most compelling aspects of 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is its potential as a scaffold for small-molecule probes in biochemical assays. Researchers have leveraged this compound to investigate enzyme inhibition and receptor modulation mechanisms. For instance, studies have demonstrated its interaction with various kinases and phosphodiesterases, suggesting applications in oncology and neurology. The 2-phenyl group further enhances its utility by providing a handle for derivatization via cross-coupling reactions, allowing chemists to explore diverse chemical space.

The synthesis of 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has been optimized through multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Modern synthetic methodologies have enabled high-yield production under mild conditions, making it accessible for large-scale applications. Additionally, computational chemistry approaches have been employed to predict the compound's behavior in biological systems, aiding in the rational design of analogs with improved pharmacokinetic profiles.

In clinical research, derivatives of this compound have shown promise as inhibitors of inflammatory pathways and metabolic enzymes. The 3-chlorophenyl moiety is particularly relevant here, as it has been linked to reduced pro-inflammatory cytokine production in vitro. Furthermore, preclinical studies indicate that modifications to the 2-phenyl group can enhance binding affinity to target proteins without compromising selectivity. These findings underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic use.

The broader impact of 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one extends beyond drug discovery into materials science and agrochemical applications. Its unique electronic properties make it a candidate for organic semiconductors and light-emitting diodes (LEDs). Additionally, researchers have explored its potential as a precursor for crop protection agents due to its ability to interact with biological targets in pests without adverse environmental effects.

Future directions in the study of this compound include exploring its role in epigenetic regulation and signal transduction pathways. Advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have facilitated detailed structural elucidation, enabling more precise modeling of its interactions with biological macromolecules. Collaborative efforts between synthetic chemists and biologists are expected to yield novel insights into how this scaffold can be harnessed for therapeutic interventions.

Overall, 4-(3-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (CAS No. 64123-84-8) exemplifies the intersection of innovation and practicality in chemical biology. Its well-defined structure and versatile reactivity make it an indispensable tool for researchers seeking to develop next-generation therapeutics and materials. As the field continues to evolve, this compound will undoubtedly play a pivotal role in advancing our understanding of molecular interactions and their implications for human health.